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Cat. No.: B165747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 9-Heptadecanone
(also known as dioctyl ketone), a long-chain symmetrical ketone. An understanding of its

solubility is critical for applications ranging from chemical synthesis and materials science to its

use as an additive or in formulation studies. This document collates available solubility data,

outlines the physicochemical principles governing its behavior, and provides a detailed,

standardized protocol for its experimental determination.

Physicochemical Properties of 9-Heptadecanone
9-Heptadecanone (C₁₇H₃₄O) is a solid at room temperature with a molecular weight of 254.45

g/mol .[1][2] Its structure consists of a central carbonyl functional group (C=O) flanked by two

octyl chains. This composition—a small polar "head" and long nonpolar "tails"—is the primary

determinant of its solubility characteristics. The large, hydrophobic alkyl chains dominate the

molecule's behavior, predicting poor solubility in polar solvents and high solubility in nonpolar

solvents and lipids.[3][4]

Quantitative and Qualitative Solubility Data
While extensive quantitative solubility data for 9-Heptadecanone is not widely published, a

compilation of qualitative observations and estimated values from chemical databases provides

a strong directional understanding.
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Solvent Formula Type
Reported
Solubility

Citation

Toluene C₇H₈
Aromatic

Hydrocarbon
Soluble [1]

Chloroform CHCl₃
Halogenated

Alkane
Slightly Soluble

Methanol CH₃OH Polar Protic Slightly Soluble

Alcohols

(general)
R-OH Polar Protic Soluble

Ethers (general) R-O-R' Polar Aprotic Soluble

Lipids - Nonpolar Soluble

Water H₂O Polar Protic

Insoluble (est.

0.04767 mg/L at

25°C)

Note: The term "Soluble" and "Slightly Soluble" are qualitative descriptors from the cited

sources. Precise quantitative values require experimental determination.

Factors Influencing Solubility
The solubility of 9-Heptadecanone is a function of the interplay between the solute, the

solvent, and environmental conditions. The principle of "like dissolves like" is the primary

guiding concept. The long, nonpolar alkyl chains favor interactions with nonpolar solvents

through van der Waals forces. The central carbonyl group, while polar, is sterically hindered

and its influence is diminished by the large hydrophobic portion of the molecule.
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(2x C8H17)

 Major
 Positive
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Solvent Polarity
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 Determines 'Like dissolves Like'

H-Bonding Capacity

 Limited Interaction

Temperature

 Generally Increases
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Caption: Key factors influencing the solubility of 9-Heptadecanone.

Experimental Protocol: Isothermal Shake-Flask
Method
The isothermal shake-flask method is a gold-standard technique for determining the equilibrium

solubility of a solid compound in a solvent. The following protocol provides a detailed

methodology for obtaining reliable and reproducible quantitative data for 9-Heptadecanone.

4.1. Materials and Equipment

9-Heptadecanone (high purity)

Solvent of interest (analytical grade)
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Analytical balance

Scintillation vials or flasks with screw caps

Constant temperature orbital shaker or water bath

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., Gas Chromatograph with Flame Ionization

Detector (GC-FID) or High-Performance Liquid Chromatograph (HPLC))

4.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of solid 9-Heptadecanone to a vial or flask. An excess is

confirmed by the presence of undissolved solid at the end of the experiment.

Accurately add a known volume or mass of the chosen solvent.

Securely cap the vessel to prevent solvent evaporation.

Equilibration:

Place the vessel in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

Agitate the mixture for a sufficient duration to ensure equilibrium is reached. A period of 24

to 72 hours is typical for complex organic molecules. It is advisable to sample periodically

(e.g., at 24, 48, and 72 hours) to confirm that the concentration of the solute in the solution

has plateaued.

Sample Collection and Preparation:

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle for

several hours at the same constant temperature.
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Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

microscopic solid particles.

Accurately dilute the filtered sample gravimetrically or volumetrically with the same solvent

to a concentration that falls within the linear range of the analytical method's calibration

curve.

Quantification:

Prepare a series of calibration standards of 9-Heptadecanone with known concentrations.

Analyze the standards and the diluted sample using a validated analytical method (e.g.,

GC-FID or HPLC).

Construct a calibration curve by plotting the instrument response versus the concentration

of the standards.

Determine the concentration of 9-Heptadecanone in the diluted sample from the

calibration curve.

Calculation of Solubility:

Calculate the concentration of the original, undiluted saturated solution by applying the

dilution factor.

Express the final solubility in standard units, such as grams per 100 mL ( g/100 mL),

milligrams per milliliter (mg/mL), or moles per liter (mol/L).

The entire experiment should be performed in triplicate to ensure precision and accuracy.

Experimental Workflow Visualization
The following diagram outlines the logical flow of the Isothermal Shake-Flask method for

solubility determination.
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Start: Prepare Materials
(Solute, Solvent, Glassware)

1. Prepare Slurry
Add excess 9-Heptadecanone
to a known volume of solvent.

2. Equilibrate
Agitate at constant temperature

(e.g., 24-72 hours).

3. Settle
Allow undissolved solid to sediment

at constant temperature.

4. Sample & Filter
Withdraw supernatant and pass

through a 0.22 µm filter.

5. Dilute Sample
Accurately dilute the filtered

saturated solution.

6. Analyze Concentration
Use a calibrated method

(e.g., GC or HPLC).

7. Calculate Solubility
Apply dilution factor to find

original concentration.

End: Report Result
(e.g., g/100mL @ 25°C)

Click to download full resolution via product page

Caption: Workflow for the Isothermal Shake-Flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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